Cas no 1805386-56-4 (4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine
• CAS No: 1805386-56-4
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4874396
• Update Time: 2025-06-30

4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H3F3N2O/c8-4-1-3(2-11)6(13)5(12-4)7(9)10/h1,7,13H
• InChI Key： JVWVEWNRWGTLFX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(N=1)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9

Additional information on 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine

Introduction to 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1805386-56-4)

4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1805386-56-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine is characterized by the presence of a cyano group, difluoromethyl group, and fluoro substituents, along with a hydroxyl group. These functional groups contribute to the compound's high reactivity and stability, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has shown promising antiviral activity against several viral strains. Research conducted at the University of California demonstrated that this compound effectively inhibits the replication of influenza A virus by interfering with viral RNA synthesis. The specific mechanism involves the binding of the compound to viral polymerase proteins, thereby preventing their function.

The anticancer potential of 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine have been extensively studied to evaluate its suitability for therapeutic use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further enhance its therapeutic potential, researchers are investigating various prodrug strategies for 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine. Prodrugs are designed to improve the solubility, stability, and bioavailability of the parent compound while minimizing side effects. One such prodrug strategy involves esterification of the hydroxyl group, which can be cleaved by esterases in vivo to release the active compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Cyano-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1805386-56-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating inflammatory diseases, viral infections, and cancer make it an exciting candidate for further research and development in the pharmaceutical industry.